![molecular formula C7F13N B1586472 Perfluoroheptanenitrile CAS No. 62038-08-8](/img/structure/B1586472.png)
Perfluoroheptanenitrile
Overview
Description
Perfluoroheptanenitrile (PFHN) is an organic compound belonging to the family of fluorinated hydrocarbons. It is a colorless, non-flammable, and odorless liquid with a melting point of -65°C and boiling point of 118°C. It is insoluble in water and is used as a solvent for various organic compounds. PFHN is widely used in the manufacture of perfluorinated chemicals and materials, such as perfluorinated polymers and surfactants. It is also used as a lubricant in various applications, including automotive and aviation.
Scientific Research Applications
Environmental Impact and Persistence
Perfluoroheptanenitrile, as part of the broader class of polyfluorinated compounds (PFCs), has been a subject of environmental research due to its persistence and potential toxicity. These compounds, including this compound, are known for their ubiquity in the environment and have been detected in various ecosystems and biological samples worldwide. Research emphasizes the need for understanding their distribution and exposure pathways due to their long-term environmental and health implications (Lindstrom, Strynar, & Libelo, 2011).
Biodegradation and Environmental Fate
Investigations into the biodegradation of polyfluoroalkyl chemicals, including this compound, are crucial for evaluating their environmental fate and potential toxicological impacts. Studies focus on microbial degradation pathways, half-lives, and the formation of degradation intermediates and products. These insights are essential for assessing the long-term effects of these chemicals in the environment (Liu & Mejia Avendaño, 2013).
Analytical Methodologies for Detection
Advanced analytical methods have been developed for the precise and selective analysis of polyfluoroalkyl chemicals, including this compound, in various biological and environmental samples. Techniques like high-performance liquid chromatography and tandem mass spectrometry play a significant role in quantifying these compounds, aiding in understanding their distribution and concentration in different matrices (Kato, Basden, Needham, & Calafat, 2011).
Global Distribution and Human Exposure
Research has documented the widespread presence of this compound-related compounds in human and animal tissues globally. This indicates the pervasive nature of these chemicals and underscores the importance of studying their global distribution and pathways of human exposure. Studies have aimed to identify the sources and pathways of exposure to these compounds, contributing to a better understanding of their environmental and health impacts (Kannan et al., 2004).
properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7F13N/c8-2(9,1-21)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBBJALWGNSZLRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7F13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20382153 | |
Record name | Perfluoroheptanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20382153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62038-08-8 | |
Record name | Perfluoroheptanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20382153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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